Diethyl 2-(2-(4-chlorophenyl)-2-methylpropanoyl)malonate

• Molecular Formula: C17H21ClO5
• Molecular Weight: 340.8 g/mol
• IUPAC Name: diethyl 2-[2-(4-chlorophenyl)-2-methylpropanoyl]propanedioate
• InChI: InChI=1S/C17H21ClO5/c1-5-22-15(20)13(16(21)23-6-2)14(19)17(3,4)11-7-9-12(18)10-8-11/h7-10,13H,5-6H2,1-4H3
• InChI Key: SBLWBKIWCGANFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)C(C)(C)C1=CC=C(C=C1)Cl)C(=O)OCC

Description

Diethyl 2-(2-(4-chlorophenyl)-2-methylpropanoyl)malonate is a useful research compound. Its molecular formula is C17H21ClO5 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-(4-chlorophenyl)-2-methylpropionic acid (1.99 g, 10.0 mmol, 1.0 eq.) in IPAc (10 mL) was treated with DMF (0.02 mL) and oxalyl chloride (0.92 mL, 10.5 mmol). The resulting solution was stirred at room temperature for 2 hours. In a separate vessel, was charged diethyl malonate (1.91 mL, 12.5 mmol), IPAc (14 mL), and MgCl2 (11.9 g, 12.5 mmol). The resulting malonate slurry was stirred at room temperature for 30 minutes and subsequently treated with TEA (4.7 mL, 33.5 mmol). The resulting suspension was aged at room temperature for 2 hours, cooled to 5° C. and treated with the above acyl chloride solution. The resulting mixture was warmed to ambient temperature and aged for 1 hour. The slurry was quenched with a 5N HCl solution (10 mL) and the phases were split. The organic phase was washed with saturated NaHCO3 solution (2×10 mL) and water (1×10 mL). The organic phase was dried (MgSO4) and concentrated in vacuo to afford an orange oil. MS m/e=341.2 (M+H)+.